Cas no 192217-98-4 (Benzonitrile, 3-[[4-(phenylamino)-2-quinazolinyl]amino]-)

• Product Name: Benzonitrile, 3-[[4-(phenylamino)-2-quinazolinyl]amino]-
• CAS No: 192217-98-4
• MF: C₂₁H₁₅N₅
• MW: 337.377303361893
• CID: 3856333
• PubChem ID: 53978910
• Update Time: 2025-04-22

Benzonitrile, 3-[[4-(phenylamino)-2-quinazolinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[4-(phenylamino)-2-quinazolinyl]amino]-
• 3-[[4-(Phenylamino)-2-quinazolinyl]amino]benzonitrile
• 192217-98-4
• DTXSID701215740
• SCHEMBL8901666

• Inchi： 1S/C21H15N5/c22-14-15-7-6-10-17(13-15)24-21-25-19-12-5-4-11-18(19)20(26-21)23-16-8-2-1-3-9-16/h1-13H,(H2,23,24,25,26)
• InChI Key： JWWSYMWGOGSIKX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(NC2=NC(NC3=CC=CC=C3)=C3C(=N2)C=CC=C3)=C1

Computed Properties

• Exact Mass: 337.13274550Da
• Monoisotopic Mass: 337.13274550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.6Ų